Ixocarpalactone A
Overview
Description
Ixocarpalactone a, also known as ixoa CPD, belongs to the class of organic compounds known as withanolides and derivatives. These are c28 steroids structurally characterized by an ergostane skeleton usually functionalized at carbons 1, 22 and 26 to form a lactone ring. Thus, ixocarpalactone a is considered to be a sterol lipid molecule. Ixocarpalactone a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ixocarpalactone a has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, ixocarpalactone a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ixocarpalactone a can be found in fruits. This makes ixocarpalactone a a potential biomarker for the consumption of this food product.
Scientific Research Applications
Cancer Chemoprevention and Antiproliferative Activity
- Cancer Chemopreventive Agent : Ixocarpalactone A has been identified as a potent inducer of quinone reductase, an enzyme involved in detoxification, suggesting its potential as a cancer chemopreventive agent (Gu et al., 2003).
- Antiproliferative Properties : Research on colon cancer cells showed that Ixocarpalactone A can induce apoptosis and cell cycle arrest, indicating its antiproliferative properties (Choi et al., 2006).
Impact on Cellular and Molecular Targets
- Mutant IDH1 Inhibition : Ixocarpalactone A has been studied for its inhibitory effect on mutant isocitrate dehydrogenase (IDH1), a key enzyme in cancer metabolism. This suggests its potential use in targeting specific metabolic pathways in cancer cells (Yang et al., 2021).
- PHGDH Inhibition : The compound has been identified as an inhibitor of PHGDH, an enzyme upregulated in several cancers. This highlights its potential role in cancer treatment by targeting specific enzymes (Wang et al., 2022).
Other Potential Applications
Drug Discovery and Development : The structural and spectroscopic characteristics of Ixocarpalactone A, as analyzed in NMR studies, provide valuable information for future drug discovery and development (Abdullaev et al., 1986).
Agricultural and Horticultural Research : Studies on Physalis ixocarpa, the source of Ixocarpalactone A, contribute to agricultural practices and plant conservation, providing insights that are valuable for the cultivation and utilization of this plant (Sholehah et al., 2021).
properties
CAS RN |
71801-45-1 |
|---|---|
Molecular Formula |
C28H40O8 |
Molecular Weight |
504.6 g/mol |
IUPAC Name |
15-[1-(3,4-dimethyl-5-oxooxolan-2-yl)-1,2-dihydroxypropan-2-yl]-6,14-dihydroxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one |
InChI |
InChI=1S/C28H40O8/c1-12-13(2)24(33)35-21(12)23(32)27(5,34)22-17(29)11-16-14-10-20-28(36-20)19(31)7-6-18(30)26(28,4)15(14)8-9-25(16,22)3/h6-7,12-17,19-23,29,31-32,34H,8-11H2,1-5H3 |
InChI Key |
PHBPDHFIJFLEGD-UHFFFAOYSA-N |
SMILES |
CC1C(C(=O)OC1C(C(C)(C2C(CC3C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)O)O)O)C |
Canonical SMILES |
CC1C(C(=O)OC1C(C(C)(C2C(CC3C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)O)O)O)C |
melting_point |
294-295°C |
Other CAS RN |
71801-45-1 |
physical_description |
Solid |
synonyms |
IxoA cpd ixocarpalactone A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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